Cas no 51973-26-3 (1,2,4,5-Tetrazine, 3,6-bis(4-methylphenyl)-)

1,2,4,5-Tetrazine, 3,6-bis(4-methylphenyl)- structure
51973-26-3 structure
Product Name:1,2,4,5-Tetrazine, 3,6-bis(4-methylphenyl)-
CAS No:51973-26-3
MF:C16H14N4
MW:262.30916261673
CID:1575408
PubChem ID:576074
Update Time:2025-04-21

1,2,4,5-Tetrazine, 3,6-bis(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,2,4,5-Tetrazine, 3,6-bis(4-methylphenyl)-
    • 3,6-bis(4-methylphenyl)-1,2,4,5-tetrazine
    • DTXSID50341834
    • XFRAZGWQOHTYEX-UHFFFAOYSA-N
    • 3,6-Di-p-tolyl-[1,2,4,5]tetrazine
    • 3,6-Bis(4-methylphenyl)-1,2,4,5-tetraazine #
    • 3,6-Bis(4-methylphenyl)-tetrazine
    • SCHEMBL23665406
    • CHEMBL17783
    • 51973-26-3
    • Inchi: 1S/C16H14N4/c1-11-3-7-13(8-4-11)15-17-19-16(20-18-15)14-9-5-12(2)6-10-14/h3-10H,1-2H3
    • InChI Key: XFRAZGWQOHTYEX-UHFFFAOYSA-N
    • SMILES: N1C(C2C=CC(C)=CC=2)=NN=C(C2C=CC(C)=CC=2)N=1

Computed Properties

  • Exact Mass: 262.12202
  • Monoisotopic Mass: 262.121846464g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 255
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 51.6Ų

Experimental Properties

  • PSA: 51.56

1,2,4,5-Tetrazine, 3,6-bis(4-methylphenyl)- Related Literature

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